Cas no 1965305-33-2 ((1R)-1-(1,3-thiazol-4-yl)ethan-1-amine dihydrochloride)

• Product Name: (1R)-1-(1,3-thiazol-4-yl)ethan-1-amine dihydrochloride
• CAS No: 1965305-33-2
• MF: C₅H₁₀Cl₂N₂S
• MW: 201.117297649384
• MDL: MFCD26954839
• CID: 4773309
• PubChem ID: 86767528
• Update Time: 2026-02-26

(1R)-1-(1,3-thiazol-4-yl)ethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-Thiazol-4-yl-ethylamine dihydrochloride
• SB34891
• (1R)-1-(1,3-thiazol-4-yl)ethan-1-amine dihydrochloride

• MDL： MFCD26954839
• Inchi： 1S/C5H8N2S.2ClH/c1-4(6)5-2-8-3-7-5;;/h2-4H,6H2,1H3;2*1H/t4-;;/m1../s1
• InChI Key： LKCAOWAORJKBAZ-RZFWHQLPSA-N
• SMILES： Cl.Cl.S1C=NC(=C1)[C@@H](C)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 76.8
• Topological Polar Surface Area: 67.2

Additional information on (1R)-1-(1,3-thiazol-4-yl)ethan-1-amine dihydrochloride

Compound CAS No. 1965305-33-2: (1R)-1-(1,3-thiazol-4-yl)ethan-1-amine dihydrochloride

The compound (1R)-1-(1,3-thiazol-4-yl)ethan-1-amine dihydrochloride (CAS No. 1965305-33-2) is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a thiazole ring with an ethanamine group, making it a versatile building block for various applications in drug discovery and material science. The dihydrochloride salt form of this compound is particularly notable for its stability and solubility properties, which are critical for its use in research and development.

Recent studies have highlighted the potential of (1R)-1-(1,3-thiazol-4-yl)ethan-1-amine dihydrochloride in the development of novel therapeutic agents. Researchers have focused on its ability to modulate key biological pathways, such as those involved in neurodegenerative diseases and cancer. The thiazole ring in the molecule is known to confer significant biological activity, making it a valuable component in the design of bioactive compounds. Moreover, the stereochemistry at the (R)-configuration has been shown to influence the compound's pharmacokinetic properties, enhancing its bioavailability and efficacy.

The synthesis of (1R)-1-(1,3-thiazol-4-yl)ethan-1-amine dihydrochloride involves a multi-step process that combines organic synthesis techniques with advanced purification methods. The formation of the thiazole ring is typically achieved through a condensation reaction involving thiourea derivatives and aldehydes or ketones. Subsequent steps involve the introduction of the amine group and the isolation of the dihydrochloride salt, ensuring high purity and consistency in the final product.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical research, it has been utilized as a lead compound for developing drugs targeting specific receptors and enzymes. For instance, studies have demonstrated its potential as an antagonist for certain G-protein coupled receptors (GPCRs), which are implicated in various disease states. Additionally, its role as a chiral building block in asymmetric synthesis has made it an essential reagent in medicinal chemistry.

The structural features of (1R)-1-(1,3-thiazol-4-yl)ethan-1-amine dihydrochloride also make it suitable for applications in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry and catalysis. Furthermore, its optical properties have been explored for potential applications in optoelectronic materials.

From an environmental perspective, the synthesis and handling of this compound are designed to minimize ecological impact. The use of efficient catalysts and recycling strategies has contributed to reducing waste generation during production. Moreover, its biodegradability has been assessed under controlled conditions, ensuring that its use aligns with sustainable practices.

In conclusion, (1R)-1-(1,3-thiazol-4-yl)ethan-1-amine dihydrochloride (CAS No. 1965305-33-2) stands out as a versatile and biologically active compound with diverse applications across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing scientific innovation and addressing pressing challenges in health and technology.